Cas no 1048018-91-2 (3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1048018-91-2
• MF: C₅H₆F₂N₂O
• MW: 148.110747814178
• MDL: MFCD17240576
• CID: 3166595
• PubChem ID: 62880533
• Update Time: 2025-05-26

3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one
• 3-(difluoromethyl)-1-methyl-1H-pyrazol-5(4H)-one
• 5-(difluoromethyl)-2-methyl-4H-pyrazol-3-one
• IDZHMJXCQWZTBQ-UHFFFAOYSA-N
• NE41295
• Z1889917351
• YRB01891
• AKOS012176801
• CS-0036793
• MFCD17240576
• SCHEMBL877580
• W12140
• 1048018-91-2
• 3-(Difluoromethyl)-1-Methyl-4,5-Dihydro-1H-Pyrazol-5-One(WXC02990)
• Z1033282774
• 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD17240576
• Inchi： 1S/C5H6F2N2O/c1-9-4(10)2-3(8-9)5(6)7/h5H,2H2,1H3
• InChI Key： IDZHMJXCQWZTBQ-UHFFFAOYSA-N
• SMILES： FC(C1CC(N(C)N=1)=O)F

Computed Properties

• Exact Mass: 148.04481914g/mol
• Monoisotopic Mass: 148.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 0.6

Additional information on 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one

Introduction to 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1048018-91-2)

3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1048018-91-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological applications, including antiviral, anti-inflammatory, and anticancer effects. The presence of a difluoromethyl group and a methyl substituent in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The molecular formula of 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one is C₇H₇F₂N₃O, and its structural framework consists of a six-membered ring containing two nitrogen atoms, with additional functional groups attached. The difluoromethyl group (–CHF₂) is particularly noteworthy as it can enhance metabolic stability and binding affinity to biological targets. This modification has been widely explored in medicinal chemistry to improve the pharmacokinetic properties of small-molecule drugs.

In recent years, there has been growing interest in pyrazole derivatives as potential therapeutic agents. The methyl group in 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one contributes to the compound's lipophilicity, which can influence its absorption and distribution within the body. Additionally, the pyrazol-5-one core is known to exhibit bioisosteric properties with other heterocycles such as pyrimidines and pyridines, which are frequently found in active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one is its potential role in developing novel therapeutic strategies. Researchers have been investigating its derivatives for their ability to modulate various biological pathways. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in inflammation and oxidative stress, making it a promising candidate for treating chronic diseases such as arthritis and neurodegenerative disorders.

The difluoromethyl group is particularly interesting from a chemical perspective. Fluorine atoms are known to exert significant effects on the electronic properties of molecules, often enhancing their binding affinity to biological targets. This phenomenon has been leveraged in the design of highly potent and selective drugs. In the case of 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one, the fluorine atoms may contribute to stabilizing the compound's three-dimensional structure, thereby improving its interactions with proteins and nucleic acids.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one with greater accuracy. Molecular docking studies have revealed that this compound may bind to several key targets relevant to human health. For example, preliminary simulations suggest that it could interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain signaling and inflammation.

The synthesis of 3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one has also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled chemists to produce this compound in multi-kilogram quantities without compromising purity or yield. This capability is crucial for advancing preclinical studies and eventual clinical trials.

In conclusion,3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1048018-91-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further investigation into novel therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for improving human health outcomes.